Methyl 2-(2,6-difluorobenzoyl)imino-3-(2-methoxyethyl)-1,3-benzothiazole-6-carboxylate

• IUPAC Name: methyl 2-(2,6-difluorobenzoyl)imino-3-(2-methoxyethyl)-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C19H16F2N2O4S/c1-26-9-8-23-14-7-6-11(18(25)27-2)10-15(14)28-19(23)22-17(24)16-12(20)4-3-5-13(16)21/h3-7,10H,8-9H2,1-2H3
• InChI Key: KMAXZVDGXMTFOI-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)C(=O)OC)SC1=NC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C19H16F2N2O4S
• Molecular Weight: 406.4 g/mol

Description

Methyl 2-(2,6-difluorobenzoyl)imino-3-(2-methoxyethyl)-1,3-benzothiazole-6-carboxylate is a useful research compound. Its molecular formula is C19H16F2N2O4S and its molecular weight is 406.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The novel synthesis methods have been developed for benzothiazole derivatives, focusing on their structural characterization and potential biological activities. For example, new ligands and their metal complexes were synthesized and characterized, showing varied antibacterial activities, which could provide a foundation for further research into Methyl 2-(2,6-difluorobenzoyl)imino-3-(2-methoxyethyl)-1,3-benzothiazole-6-carboxylate and its potential applications (Ekennia et al., 2017).

Biological Activity

• Benzothiazole derivatives have been evaluated for their antimicrobial activity, offering insights into the development of new antimicrobial agents. The synthesis and characterization of these compounds and their interaction with various bacterial and yeast cultures could provide valuable information on the antimicrobial properties of this compound (Patel et al., 2011).

Imaging Applications

• Research into benzoxazole derivatives as potential positron emission tomography (PET) probes for imaging cerebral β-amyloid plaques in Alzheimer's disease suggests that related compounds, including this compound, could have applications in diagnosing and monitoring neurodegenerative diseases. These studies demonstrate high affinity for β-amyloid aggregates and significant differences in brain clearance profiles between transgenic and wild-type mice, indicating their potential as imaging agents (Cui et al., 2012).

Antitumor Properties

• The study of 2-(4-Aminophenyl)benzothiazoles and their C- and N-oxidation products on the antitumor properties provides insights into the metabolic oxidation's role in the mode of action of these compounds. The selective growth inhibitory properties against human cancer cell lines highlight the potential antitumor applications of benzothiazole derivatives. This research could serve as a basis for examining the antitumor potential of this compound and related compounds (Kashiyama et al., 1999).